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Compound of Interest

Compound Name: 4,4'-Dichlorobenzhydrol

Cat. No.: B164927 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4,4'-Dichlorobenzhydrol. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
4,4'-Dichlorobenzhydrol presents several hazards that necessitate the use of appropriate

personal protective equipment. The primary hazards include skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required in situations with a

higher risk of splashing.

Conforming to EN 166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing, such as a lab coat or

coveralls, to prevent skin

exposure.[3][4]

Protective gloves should be

worn to prevent skin exposure.

[3] Appropriate protective

clothing is necessary to

prevent skin contact.[3]

Respiratory Protection

A dust respirator or a full-face

respirator should be used,

especially if dust or aerosols

are generated or if exposure

limits are exceeded.[4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3]

Footwear

Protective boots may be

necessary depending on the

scale of handling.

N/A

Operational Plan for Safe Handling
A systematic approach to handling 4,4'-Dichlorobenzhydrol is crucial to minimize exposure

and ensure a safe working environment.

Step 1: Engineering Controls and Preparation

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[3]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[3]

Keep the container of 4,4'-Dichlorobenzhydrol tightly closed when not in use.[3][4]
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Step 2: Handling Procedures

Avoid generating dust when handling the solid material.[3][4]

Do not breathe dust, vapor, mist, or gas.[3]

Avoid contact with skin, eyes, and clothing.[3][4]

Wash hands and face thoroughly after handling the chemical.[4]

Step 3: Storage

Store in a cool, dark, and dry place.[4]

Keep the container tightly closed.[3][4]

Store away from incompatible materials, such as oxidizing agents.[4]

Emergency and First-Aid Procedures
Table 2: First-Aid Measures
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Exposure Route First-Aid Instructions

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

medical advice if you feel unwell.[4]

Skin Contact

Immediately remove all contaminated clothing.

Gently wash the affected area with plenty of

soap and water. If skin irritation or a rash

occurs, seek medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

medical attention.[3]

In case of a spill, keep people away and upwind of the spill/leak. Prevent the product from

entering drains. Sweep the dust to collect it into an airtight container for disposal.[4]

Disposal Plan
The disposal of 4,4'-Dichlorobenzhydrol and its containers must be handled by qualified

personnel knowledgeable in all applicable regulations.

Unused Product: Disposal must comply with all federal, state, and local regulations.[4] The

product should not be allowed to enter the environment, drains, waterways, or soil.[4]

Containers: Dispose of as unused product. Do not re-use empty containers.[4]

Quantitative Data
Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C₁₃H₁₀Cl₂O[5]

Molecular Weight 253.12 g/mol [1][5]

Appearance White crystalline powder[3]

Melting Point 58 - 62 °C / 136.4 - 143.6 °F[6]

Occupational Exposure Limits (PEL/TLV) No data available.[1]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 4,4'-
Dichlorobenzhydrol.
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Safe Handling Workflow for 4,4'-Dichlorobenzhydrol
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Caption: Workflow for safe handling of 4,4'-Dichlorobenzhydrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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